Cas no 134886-27-4 (Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 134886-27-4
• MF: C₁₅H₁₅NO₃
• MW: 257.2845
• MDL: MFCD17215765
• CID: 5065552
• Update Time: 2025-10-21

Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate
• P19374

• MDL： MFCD17215765
• Inchi： 1S/C15H15NO3/c17-14-6-12-8-16(9-13(12)7-14)15(18)19-10-11-4-2-1-3-5-11/h1-6,13H,7-10H2
• InChI Key： KVPOWDIYDUFSJT-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C2C([H])([H])N(C(=O)OC([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])C([H])([H])C2([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6

Additional information on Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate

Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 134886-27-4, commonly referred to as Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development. In recent years, advancements in synthetic methodologies and structural elucidation techniques have shed new light on its properties and functionalities.

Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate belongs to a class of compounds known as bicyclic peptides or related structures. Its core structure consists of a cyclopentane ring fused with a pyrrole moiety, which introduces significant strain and reactivity into the molecule. The presence of the benzyl group further enhances its stability and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties.

The synthesis of Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate involves a multi-step process that typically begins with the preparation of the cyclopentane ring system. Researchers have employed various strategies, including ring-closing metathesis and oxidative coupling reactions, to construct this complex structure. The use of transition metal catalysts has proven particularly effective in achieving high yields and selectivity in these reactions.

One of the most intriguing aspects of this compound is its ability to interact with biological systems. Preclinical studies have demonstrated that Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate exhibits potent activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent research has shown that it can inhibit the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding has opened new avenues for its potential use as an anti-cancer agent.

In addition to its therapeutic potential, Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials.

The latest advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. High-resolution molecular modeling techniques have been employed to predict its interaction with biological targets and to optimize its pharmacokinetic profile. These computational studies have provided valuable insights into the design of more effective drug candidates based on this scaffold.

In conclusion, Benzyl 5-oxo-1,3,6,6a-tetrahydrocyclopenta[c]pyrrole-2-carboxylate represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple scientific disciplines. With ongoing research uncovering new facets of its properties and potential uses, this compound continues to be a focal point for innovation in chemistry and medicine.